Cas no 2090728-94-0 (3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo-)

• Product Name: 3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo-
• CAS No: 2090728-94-0
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 5254531
• Update Time: 2025-07-09

3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo-

• Inchi： 1S/C10H13NO5/c12-7(13)5-11-9(14)8(16-10(11)15)6-3-1-2-4-6/h6,8H,1-5H2,(H,12,13)
• InChI Key： FHLHIIMMOZUTAI-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)C(=O)N(CC(O)=O)C1=O

Additional information on 3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo-

3-Oxazolidineacetic Acid, 5-Cyclopentyl-2,4-Dioxo: A Comprehensive Overview

3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo, also known by its CAS number 2090728-94-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidine derivatives, which have been extensively studied for their potential applications in drug development and material science. The molecule's structure is characterized by a cyclopentyl group attached to an oxazolidine ring system, which introduces unique electronic and steric properties that make it a valuable compound for various research and industrial purposes.

The synthesis of 3-Oxazolidineacetic acid typically involves multi-step organic reactions, often utilizing methods such as nucleophilic substitution or cyclization processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly valuable for pharmacological studies. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

Oxazolidine derivatives have been extensively studied for their potential as therapeutic agents. In particular, 5-cyclopentyl-2,4-dioxo oxazolidines have shown promise in anti-inflammatory and antimicrobial applications. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 3-Oxazolidineacetic acid has also been investigated for its role in polymer chemistry. The compound's ability to form stable amide bonds makes it a candidate for synthesizing biodegradable polymers with applications in drug delivery systems and tissue engineering. Recent research has focused on optimizing polymerization conditions to enhance the mechanical properties and biocompatibility of materials derived from this compound.

The structural versatility of 5-cyclopentyl-2,4-dioxo oxazolidines has also led to their exploration in catalysis. By modifying the substituents on the oxazolidine ring, researchers have developed organocatalysts with enhanced activity and selectivity in various organic transformations. These catalysts have been successfully applied in asymmetric synthesis, offering a sustainable alternative to traditional transition metal catalysts.

In conclusion, 3-Oxazolidineacetic acid, 5-cyclopentyl-2,4-dioxo, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research across multiple disciplines. From drug discovery to material science, this compound exemplifies the importance of structural diversity in driving innovation and advancing technological applications.